Cas no 1795301-93-7 (N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide)

• Product Name: N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide
• CAS No: 1795301-93-7
• MF: C₁₅H₁₄F₂N₂O₄
• MW: 324.279470920563
• CID: 5368224
• Update Time: 2025-05-19

N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide

• Inchi： 1S/C15H14F2N2O4/c1-22-13(12-3-2-6-23-12)8-18-14(20)15(21)19-11-7-9(16)4-5-10(11)17/h2-7,13H,8H2,1H3,(H,18,20)(H,19,21)
• InChI Key： JWNDFOAKIHFDNE-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1F)(=O)C(NCC(C1=CC=CO1)OC)=O

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.67±0.70(Predicted)

Additional information on N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide

Introduction to N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide (CAS No. 1795301-93-7)

N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 1795301-93-7, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications.

The molecular structure of this compound features a benzene ring substituted with two fluorine atoms at the 2 and 5 positions, which is a common motif in many bioactive molecules. This substitution pattern enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further exploration. Additionally, the presence of a furanyl group at the 2-position of the ethyl chain introduces a polar aromatic ring that can interact with biological targets in a specific manner.

The N1-(2,5-difluorophenyl) moiety and the N2-[2-(2-furanyl)-2-methoxyethyl] side chain contribute to the overall complexity of the molecule, which may play a crucial role in its interactions with biological systems. The ethanediamide backbone provides a scaffold for further functionalization, allowing chemists to modify the compound's properties to optimize its biological activity.

In recent years, there has been growing interest in developing novel compounds that can modulate various biological pathways. The unique structure of N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide makes it a promising candidate for investigating its potential effects on enzymes and receptors involved in disease pathways. For instance, studies have suggested that compounds with similar structural features may exhibit inhibitory activity against certain kinases and other enzymes relevant to cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of fluorine substitution and furanyl groups creates a unique chemical profile that may enhance binding affinity to biological targets. Additionally, the methoxyethyl side chain can be modified to improve solubility and pharmacokinetic properties, making it easier to develop into a viable therapeutic agent.

Recent research has also explored the synthetic pathways for producing this compound efficiently. The synthesis involves multiple steps, including fluorination reactions, furfuryl group incorporation, and ethylene diamine derivatization. These synthetic strategies have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

The biological activity of N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide has been preliminarily investigated in various cellular and biochemical assays. Preliminary results suggest that the compound may exhibit inhibitory effects on certain enzymes associated with cancer cell proliferation and inflammation. These findings are particularly intriguing given the increasing demand for targeted therapies that can modulate specific disease pathways without causing widespread side effects.

Furthermore, the compound's structural features make it amenable to further derivatization using computational chemistry techniques. Molecular modeling studies have been conducted to understand how this molecule interacts with potential biological targets at an atomic level. These studies have provided valuable insights into optimizing the compound's binding affinity and selectivity.

The development of new pharmaceuticals often involves extensive testing to ensure safety and efficacy before moving into clinical trials. N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide is currently undergoing preclinical studies to evaluate its pharmacological properties. These studies aim to determine its toxicity profile, pharmacokinetics, and potential therapeutic benefits in animal models.

The significance of this compound lies not only in its potential therapeutic applications but also in its contribution to advancing our understanding of molecular interactions in biology. As research continues, new insights into how this molecule functions at a molecular level will likely emerge, paving the way for more effective drug discovery strategies.

In conclusion, N1-(2,5-Difluorophenyl)-N2-[2-(2-furanyl)-2-methoxyethyl]ethanediamide (CAS No. 1795301-93-7) is a structurally complex organic compound with promising biological activities. Its unique chemical features make it an attractive candidate for further development in pharmaceutical research. Ongoing studies aim to elucidate its mechanisms of action and explore its potential as a lead molecule for new therapeutic agents.